Tis108

Description

Tis108 is a triazole-type compound known for its role as a strigolactone biosynthetic inhibitor. It is chemically defined as 6-phenoxy-1-phenyl-2-(1H-1,2,4-triazol-1-yl)hexan-1-one, with a molecular formula of C20H21N3O2 and a molecular weight of 335.4 g/mol . This compound has been studied extensively for its potential applications in plant biology, particularly in controlling root parasitic weeds by inhibiting strigolactone (SL) biosynthesis.

Biological Activities of Tis108

Tis108 is recognized for its potent inhibition of strigolactone biosynthesis. It reduces the levels of strigolactones in both roots and root exudates of rice seedlings in a concentration-dependent manner . Unlike its precursor TIS13, Tis108 does not significantly reduce plant height, making it a more specific and effective inhibitor . Additionally, Tis108 impedes embryogenesis in Arabidopsis and decreases the concentration of 2′-epi-5-deoxystrigol (epi-5DS) in rice .

Biological Activity	Effect
Strigolactone Biosynthesis Inhibition	Reduces SL levels in roots and root exudates
Embryogenesis in Arabidopsis	Impedes embryonic development
Plant Growth	Does not significantly affect plant height

Potential Applications

Given its ability to inhibit strigolactone biosynthesis, Tis108 has potential applications in agriculture, particularly in controlling the germination of root parasitic weeds like Striga. By reducing strigolactone levels, Tis108 can decrease the stimulation of Striga germination, offering a novel approach to managing these parasitic plants .

Research Findings and Future Directions

While Tis108 is a potent inhibitor, its exact target site within the strigolactone biosynthesis pathway remains unclear. Future studies should focus on identifying these targets, potentially involving P450 enzymes like MAX1 homologues in rice . Additionally, structural modifications of Tis108 could lead to even more effective inhibitors, further expanding its utility in agricultural applications .

• Product Name: Tis108
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4
• Purity: >98%
• Synonyms: 6-phenoxy-1-phenyl-2-(1H-1,2,4-triazol-1-yl)hexan-1-one
• Reference: 1: Bao YZ, Yao ZQ, Cao XL, Peng JF, Xu Y, Chen MX, Zhao SF. Transcriptome analysis of Phelipanche aegyptiaca seed germination mechanisms stimulated by fluridone, TIS108, and GR24. PLoS One. 2017 Nov 3;12(11):e0187539. doi: 10.1371/journal.pone.0187539. eCollection 2017. PubMed PMID: 29099877. 2: Ito S, Umehara M, Hanada A, Yamaguchi S, Asami T. Effects of strigolactone-biosynthesis inhibitor TIS108 on Arabidopsis. Plant Signal Behav. 2013 May;8(5):e24193. doi: 10.4161/psb.24193. Epub 2013 Mar 19. PubMed PMID: 23511201; PubMed Central PMCID: PMC3907539.
• Last Modified: Jul 20 2023